Cas no 18923-59-6 (Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-)

• Product Name: Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-
• CAS No: 18923-59-6
• MF: C₇₂H₆₀O₁₈Si₁₂
• MW: 1550.2620306015
• MDL: MFCD31010097
• CID: 123256
• PubChem ID: 16132534
• Update Time: 2025-04-18

Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl- Chemical and Physical Properties

Names and Identifiers

• Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-
• dodeca(phenylsilasesquioxane)
• Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,2...
• Dodecaphenyl-POSS(R)
• DODECAPHENYL-PSS
• PSS-DODECAPHENYL SUBSTITUTED
• 1,3,5,7,9,11,13,15,17,19,21,23-Dodecakis-phenyl-2,4,6,8,10,12,14,16,18,20,22,24,25,26,27,28,29,30-octadecaoxa-1,3,5,7,9,11,13,15,17,19,21,23-dodecasilaheptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]triacontane
• 18923-59-6
• MFCD31010097
• Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-
• DTXSID60893394
• Dodecaphenyl-silsesquioxane
• Heptacyclo(11.11.1.13,9.15,21.17,19.111,17.115,23)dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-
• ZDJQTJDLPJRVLU-UHFFFAOYSA-N

• MDL： MFCD31010097
• Inchi： 1S/C72H60O18Si12/c1-13-37-61(38-14-1)91-73-99(69-53-29-9-30-54-69)76-94(64-43-19-4-20-44-64)83-97(67-49-25-7-26-50-67)79-100(89-99,70-55-31-10-32-56-70)74-92(81-91,62-39-15-2-16-40-62)86-96(66-47-23-6-24-48-66)78-101(71-57-33-11-34-58-71)75-93(85-91,63-41-17-3-18-42-63)82-95(87-94,65-45-21-5-22-46-65)77-102(90-101,72-59-35-12-36-60-72)80-98(84-96,88-97)68-51-27-8-28-52-68/h1-60H
• InChI Key： ZDJQTJDLPJRVLU-UHFFFAOYSA-N
• SMILES： [Si]12(C3C=CC=CC=3)O[Si]3(C4C=CC=CC=4)O[Si]4(C5C=CC=CC=5)O[Si]5(C6C=CC=CC=6)O[Si]6(C7C=CC=CC=7)O[Si]7(C8C=CC=CC=8)O[Si](C8C=CC=CC=8)(O[Si](C8C=CC=CC=8)(O6)O[Si](C6C=CC=CC=6)(O4)O1)O[Si](C1C=CC=CC=1)(O[Si](C1C=CC=CC=1)(O7)O[Si](C1C=CC=CC=1)(O3)O5)O2

Computed Properties

• Exact Mass: 1548.10108347g/mol
• Monoisotopic Mass: 1548.10108347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 102
• Rotatable Bond Count: 12
• Complexity: 2230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: >350 °C (lit.)
• PSA: 166.14000
• LogP: 4.53360
• Solubility: Not determined

Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane,1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives